Cas no 80226-12-6 (Propanedioic acid, ethylmethyl-, monoethyl ester, (R)-)

Propanedioic acid, ethylmethyl-, monoethyl ester, (R)- structure
80226-12-6 structure
Product Name:Propanedioic acid, ethylmethyl-, monoethyl ester, (R)-
CAS No:80226-12-6
MF:C8H13O4
MW:173.186423063278
CID:706033
PubChem ID:71421275
Update Time:2025-04-19

Propanedioic acid, ethylmethyl-, monoethyl ester, (R)- Chemical and Physical Properties

Names and Identifiers

    • Propanedioic acid, ethylmethyl-, monoethyl ester, (R)-
    • (2R)-2-ethoxycarbonyl-2-methylbutanoate
    • 80226-12-6
    • (2R)-2-(Ethoxycarbonyl)-2-methylbutanoate
    • DTXSID30840436
    • Inchi: 1S/C8H14O4/c1-4-8(3,6(9)10)7(11)12-5-2/h4-5H2,1-3H3,(H,9,10)/p-1/t8-/m1/s1
    • InChI Key: YWSZGMNCVYAZHJ-MRVPVSSYSA-M
    • SMILES: O(CC)C([C@](C(=O)[O-])(C)CC)=O

Computed Properties

  • Exact Mass: 173.08138389g/mol
  • Monoisotopic Mass: 173.08138389g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 66.4Ų
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